N-Hexanoyl-biotin-monosialoganglioside GM1

• Molecular Formula: C71H122N6O33S
• Molecular Weight: 1619.8 g/mol
• InChI: InChI=1S/C71H122N6O33S/c1-4-5-6-7-8-9-10-11-12-13-14-15-17-22-39(85)37(75-48(89)25-18-16-21-26-72-47(88)24-20-19-23-46-49-38(34-111-46)76-70(100)77-49)33-101-66-58(96)56(94)61(44(31-81)104-66)107-68-59(97)64(110-71(69(98)99)27-40(86)50(73-35(2)83)63(109-71)52(90)41(87)28-78)62(45(32-82)105-68)108-65-51(74-36(3)84)54(92)60(43(30-80)103-65)106-67-57(95)55(93)53(91)42(29-79)102-67/h17,22,37-46,49-68,78-82,85-87,90-97H,4-16,18-21,23-34H2,1-3H3,(H,72,88)(H,73,83)(H,74,84)(H,75,89)(H,98,99)(H2,76,77,100)/b22-17+/t37-,38-,39+,40-,41+,42+,43+,44+,45+,46-,49-,50+,51+,52+,53-,54+,55-,56+,57+,58+,59+,60-,61+,62-,63+,64+,65-,66+,67-,68-,71-/m0/s1
• InChIKey: NFFZZDYHVNYBJB-QHIBRLRXSA-N

N-Hexanoyl-biotin-monosialoganglioside GM1: A Defined Chemical Tool for Ganglioside Research

N-Hexanoyl-biotin-monosialoganglioside GM1 (CAS 2692623-20-2; synonym Biotin-C6:0-GM1) is a semisynthetic derivative of the native ganglioside GM1 . Structurally, it comprises the full GM1 pentasaccharide headgroup with its sialic acid residue, a C18 sphingosine backbone, and a biotin moiety conjugated via a six-carbon hexanoic acid linker to the amine of the sphingosine moiety [1]. This molecular design confers a defined molecular weight (1619.81 g/mol) and formula (C71H122N6O33S) . Unlike native GM1, which requires secondary antibodies or toxin-based probes for detection, this compound incorporates a biotin handle that enables direct, high-affinity capture via streptavidin/avidin systems without interfering with the GM1 glycan recognition domain [1].

Affinity Handle

Biotin tag enables oriented streptavidin immobilization for ELISA, pull-down, and EM.

Membrane Anchor

Preserves full ceramide backbone for membrane insertion and nanodomain assembly.

Multi-Modal Probe

Single reagent supports HRP, fluorophore, gold, and bead-based detection workflows.

• [1] CD BioGlyco. N-Hexanoyl-biotin-monosialoganglioside GM1 Product Page. Catalog #X23-04-YW022. View Source

Why Generic GM1 Cannot Substitute for N-Hexanoyl-biotin-monosialoganglioside GM1 in Affinity-Based Assays

Native GM1 lacks an intrinsic detection or immobilization handle, necessitating reliance on indirect detection methods such as cholera toxin B subunit (CTB) binding followed by anti-CTB antibodies, or radiolabeling [1]. These indirect approaches introduce assay variability, limit multiplexing capabilities, and preclude direct streptavidin-based capture. Even among biotinylated GM1 derivatives, the site and chemistry of biotin conjugation differ markedly: some conjugates attach biotin to the sialic acid carboxyl group rather than to the sphingosine amine via a C6 linker [2]. This positional difference can alter glycan headgroup presentation and CTB recognition kinetics [3]. Furthermore, the C6 linker length in N-Hexanoyl-biotin-monosialoganglioside GM1 provides defined spacing between the biotin capture moiety and the GM1 headgroup, whereas directly conjugated or shorter-linker analogues may suffer from steric hindrance during streptavidin binding [1]. These structural variations mean that assay performance established with one biotin-GM1 derivative does not necessarily translate to another.

Native GM1 Biotin-C6:0-GM1: oriented, high-affinity capture ↔ Passive adsorption may cause variable coating, epitope masking, and lot-to-lot impurity

BODIPY-GM1 Biotin-C6:0-GM1: label at sphingosine amine preserves phase partitioning ↔ Fluorophore on acyl chain alters Lo/Ld partitioning and reduces CTxB receptor availability

Head-Only Conjugate Biotin-C6:0-GM1: ceramide anchor enables membrane insertion ↔ Lacks ceramide backbone; cannot insert into bilayers or form nanodomains

• [1] Pukin AV, et al. Chemoenzymatic synthesis of biotin-appended analogues of gangliosides GM2, GM1, GD1a and GalNAc-GD1a for solid-phase applications and improved ELISA tests. Org Biomol Chem. 2011;9(16):5809-5815. View Source
• [2] CD BioGlyco. Ganglioside GM1, Biotin conjugate Product Page. Catalog #X23-04-YW013. View Source
• [3] Worstell NC, et al. Binding Cooperativity Matters: A GM1-Like Ganglioside-Cholera Toxin B Subunit Binding Study Using a Nanocube-Based Lipid Bilayer Array. PLoS ONE. 2016;11(4):e0153265. View Source

Quantitative Differentiation of N-Hexanoyl-biotin-monosialoganglioside GM1: Comparative Evidence for Procurement Decisions

Biotin Conjugation Site Preserves GM1 Headgroup Accessibility for CTB Binding

N-Hexanoyl-biotin-monosialoganglioside GM1 positions the biotin moiety at the sphingosine amine, distal from the oligosaccharide headgroup responsible for cholera toxin B subunit (CTB) recognition [1]. In contrast, alternative biotin-GM1 conjugates that modify the sialic acid carboxyl group directly alter the glycan epitope. CTB binding to GM1 in lipid bilayers exhibits an apparent dissociation constant (Kd) of approximately 1.5 nM with strong positive cooperativity [2]. Even subtle structural modifications to GM1-like gangliosides can reduce CTB binding avidity by up to 16-fold and alter maximum binding capacity [2][3].

ELISA Coating Uniformity

Cross-study comparable

Oriented streptavidin capture (Kd ~10⁻¹⁵ M) vs. passive adsorption of native GM1; reported 100- to 300-fold sensitivity improvement (class-level)

Supports high-sensitivity ELISA with reduced well-to-well variability

Improvement inferred from biotin-streptavidin peptide ELISA data; direct GM1 comparison not published

Evidence Dimension	CTB binding affinity and cooperativity preservation
Target Compound Data	Biotin conjugated at sphingosine amine via C6 linker; headgroup structurally identical to native GM1
Comparator Or Baseline	Native GM1: Kd ≈ 1.5 nM with positive cooperativity; GM1-like fucosyl-GM1: 16-fold lower binding avidity, ~7-fold higher binding capacity [2]
Quantified Difference	Native GM1 binding avidity exceeds fucosyl-GM1 by 16-fold; fucosyl-GM1 capacity exceeds GM1 by ~7-fold
Conditions	Nanocube-based lipid bilayer array with supported lipid bilayers containing 0.5 mol% ganglioside; CTB concentration range 0–200 nM

Why This Matters

Preservation of native CTB binding kinetics is essential for toxin detection assays and receptor studies; headgroup modifications can drastically alter both affinity and maximum binding capacity.

• [1] Pukin AV, et al. Chemoenzymatic synthesis of biotin-appended analogues of gangliosides GM2, GM1, GD1a and GalNAc-GD1a for solid-phase applications and improved ELISA tests. Org Biomol Chem. 2011;9(16):5809-5815. View Source
• [2] Worstell NC, et al. Binding Cooperativity Matters: A GM1-Like Ganglioside-Cholera Toxin B Subunit Binding Study Using a Nanocube-Based Lipid Bilayer Array. PLoS ONE. 2016;11(4):e0153265. View Source
• [3] Lanne B, et al. Binding of cholera toxin B-subunits to derivatives of the natural ganglioside receptor, GM1. Glycoconj J. 1994;11:292-298. View Source

Analytical Purity Verification: >99% by Orthogonal Methods

N-Hexanoyl-biotin-monosialoganglioside GM1 is supplied with a verified purity of >99% as determined by thin-layer chromatography (TLC) and identity confirmed by mass spectrometry (MS) . Alternative biotin-GM1 conjugates, particularly those biotinylated on the sialic acid residue, are commonly specified at ≥95% purity [1]. This 4% absolute purity differential translates to potentially twice the impurity burden in the alternative product (up to 5% vs. <1%).

Membrane Phase Partitioning

Class-level inference

BODIPY-GM1 showed reduced receptor availability and altered Lo/Ld partitioning vs. native GM1; biotin-GM1 modification site expected to preserve native behavior

Avoids fluorophore-induced phase artifacts in lipid raft studies

Direct comparative biophysical data for biotin-GM1 vs. BODIPY-GM1 not yet available

Evidence Dimension	Product purity specification
Target Compound Data	>99% (TLC; identity confirmed by MS)
Comparator Or Baseline	Alternative biotin-GM1 conjugate (biotin at sialic acid position 5): ≥95% (NMR)
Quantified Difference	Absolute purity differential ≥4%; impurity burden reduced by >80%
Conditions	Semisynthetic product derived from bovine GM1; analytical TLC and MS confirmation

Why This Matters

Higher purity reduces assay background, minimizes batch-to-batch variability, and ensures more reproducible quantitative results in sensitive biophysical measurements.

• [1] CD BioGlyco. Ganglioside GM1, Biotin conjugate Product Page. Catalog #X23-04-YW013. View Source

Validated Affinity Probe for GM1 Binding Partner Discovery

N-Hexanoyl-biotin-monosialoganglioside GM1 has been validated as an affinity probe for detecting ganglioside GM1 binding partners in vitro, including the mannose receptor CD206 [1]. Native GM1 cannot be used directly for such affinity pull-down or immobilization experiments without prior chemical modification or reliance on secondary detection reagents [2].

Spatial Resolution

Direct comparison

~20- to 25-fold resolution gain: 10 nm gold detection vs. ~200-250 nm light microscopy limit

Enables subcellular GM1 trafficking mapping by immuno-EM

Demonstrated in human fibroblasts; fluorescent analogs cannot resolve organelles

Evidence Dimension	Direct affinity capture capability
Target Compound Data	Direct streptavidin/avidin capture via biotin handle; validated for CD206 detection
Comparator Or Baseline	Native GM1: no intrinsic capture handle; requires CTB or antibody-based indirect detection
Quantified Difference	Qualitative difference in experimental workflow: direct vs. indirect detection
Conditions	In vitro affinity probe assays; immobilized biotin-GM1 on streptavidin-coated surfaces

Why This Matters

This compound enables experimental workflows (pull-down assays, SPR immobilization, ELISA plate coating) that are impossible or significantly more complex with native GM1.

• [1] Cayman Chemical/Bertin Bioreagent. C6 Biotin Ganglioside GM1 (d18:1/6:0) Product Page. Catalog #24840. View Source
• [2] Pukin AV, et al. Chemoenzymatic synthesis of biotin-appended analogues of gangliosides GM2, GM1, GD1a and GalNAc-GD1a for solid-phase applications and improved ELISA tests. Org Biomol Chem. 2011;9(16):5809-5815. View Source

Validated Application Scenarios for N-Hexanoyl-biotin-monosialoganglioside GM1

Solid-Phase Toxin Detection Assays via Streptavidin Immobilization

N-Hexanoyl-biotin-monosialoganglioside GM1 can be immobilized onto streptavidin-coated microtiter plates or biosensor surfaces, creating a stable and oriented GM1-presenting surface for cholera toxin or heat-labile enterotoxin detection [1]. This approach replaces natural GM1 adsorption methods, which suffer from inconsistent coating efficiency and orientation heterogeneity. The preserved CTB binding characteristics, with native-like affinity and cooperativity, make this compound suitable for quantitative ELISA-based toxin detection workflows where assay reproducibility and sensitivity are critical procurement considerations [2].

Identification of GM1-Binding Proteins via Affinity Pull-Down

This compound serves as an affinity probe for discovering and validating GM1-interacting proteins in vitro [1]. The biotin handle enables capture of GM1-protein complexes on streptavidin-conjugated beads, followed by elution and proteomic identification. This application is directly supported by validation data demonstrating detection of CD206, a known GM1-binding partner [1]. Alternative approaches using native GM1 require either radiolabeling (which introduces safety and disposal concerns) or indirect immunoprecipitation via anti-GM1 antibodies (which may compete with protein binding or exhibit cross-reactivity).

Surface Plasmon Resonance (SPR) Kinetic Analysis of GM1-Ligand Interactions

The defined molecular structure and high purity (>99%) of N-Hexanoyl-biotin-monosialoganglioside GM1 support its use in quantitative SPR or biolayer interferometry (BLI) studies of GM1-protein binding kinetics [1]. Immobilization onto streptavidin-coated sensor chips yields a uniform, oriented GM1 surface suitable for measuring association and dissociation rates of CTB or other GM1-binding ligands [2]. Native GM1 cannot be directly immobilized on standard streptavidin chips, and passive adsorption to hydrophobic sensor surfaces yields heterogeneous orientation and variable ligand accessibility that compromises kinetic parameter determination.

Intracellular Trafficking Studies via Immunoelectron Microscopy

Biotin-labeled GM1 analogues with defined acyl chain lengths have been successfully employed to track endocytic trafficking of GM1 from the plasma membrane to intralysosomal compartments via immunoelectron microscopy using gold-conjugated anti-biotin antibodies [1]. Studies using biotin-GM1 demonstrate patch formation (approximately 0.1 μm diameter) at the plasma membrane, localization to caveola-like structures, and subsequent transport to late endosomes and lysosomes [2]. The C6 linker configuration provides a defined molecular tool for such morphological trafficking studies where native GM1 cannot be distinguished from endogenous ganglioside pools.

Application

Selection Property

Validation Focus

High-sensitivity toxin ELISA

Oriented immobilization via streptavidin

Coating uniformity and signal-to-noise improvement

Ultrastructural trafficking by immuno-EM

10 nm gold-compatible biotin detection

Subcellular resolution unattainable with fluorescent probes

GM1-interacting protein pull-down

One-step streptavidin affinity capture

Binding partner identification without antibody interference

Lipid raft phase partitioning studies

Preserved ceramide anchor and head group

Native-like Lo/Ld partitioning fidelity over BODIPY-GM1

• [1] Pukin AV, et al. Chemoenzymatic synthesis of biotin-appended analogues of gangliosides GM2, GM1, GD1a and GalNAc-GD1a for solid-phase applications and improved ELISA tests. Org Biomol Chem. 2011;9(16):5809-5815. View Source
• [2] Worstell NC, et al. Binding Cooperativity Matters: A GM1-Like Ganglioside-Cholera Toxin B Subunit Binding Study Using a Nanocube-Based Lipid Bilayer Array. PLoS ONE. 2016;11(4):e0153265. View Source
• [3] Möbius W, et al. Intracellular distribution of a biotin-labeled ganglioside, GM1, by immunoelectron microscopy after endocytosis in fibroblasts. J Histochem Cytochem. 1999;47(8):1005-1014. View Source
• [4] Schwarzmann G, et al. Using Biotinylated Gangliosides to Study Their Distribution and Traffic in Cells by Immunoelectron Microscopy. Methods Enzymol. 2000;312:534-562. View Source